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Introduction
Ziapin 2 is a novel, membrane-targeted, molecular optomechanical light transducer.[1] It is an

amphiphilic azobenzene compound that has garnered significant interest for its ability to

modulate the electrical properties of cell membranes upon photo-stimulation.[2][3] This

capability allows for the non-genetic, remote control of cellular excitability, with potential

applications in neuroscience and cardiology.[4][5] Ziapin 2 functions by inserting into the

plasma membrane and undergoing a conformational change when exposed to light, which in

turn alters the physical properties of the membrane.[3] This technical guide provides a

comprehensive overview of the core molecular properties, solubility, and key experimental

methodologies related to Ziapin 2.

Molecular Properties
Ziapin 2 possesses a unique amphiphilic structure, featuring an aminoazobenzene

chromophore, which is responsible for its photoswitching behavior.[6] The key molecular

identifiers and physicochemical properties of Ziapin 2 are summarized in the table below. It

should be noted that while several core properties have been identified, values for pKa and

LogP are not readily available in the reviewed scientific literature.
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Property Value Source(s)

IUPAC Name
Not available in searched

literature

CAS Number 2399497-60-8 [7]

Molecular Formula C40H54Br2N6 [7]

Molecular Weight 778.7 g/mol [7]

pKa
Not available in searched

literature

LogP
Not available in searched

literature

Solubility
The solubility of Ziapin 2 is a critical factor for its application in biological systems. It is

characterized by its lipophilic nature, which facilitates its insertion into the cell membrane.[2]

Detailed solubility data is presented in the table below.

Solvent Solubility Conditions Source(s)

DMSO 50 mg/mL (64.21 mM) Requires sonication [1]

Water Poorly soluble [8]

PBS

Forms aggregates,

hampering

isomerization

[7]

Mechanism of Action: An Optomechanical
Transducer
Ziapin 2's mechanism of action is based on its ability to function as a light-sensitive switch at

the molecular level.[3] In its dark, more stable state, Ziapin 2 exists predominantly in the trans
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isomeric form.[3] As an amphiphilic molecule, it spontaneously inserts into the lipid bilayer of

the cell membrane.[2]

Once in the membrane, the trans-Ziapin 2 molecules can form dimers, which leads to a

thinning of the membrane and a consequent increase in its capacitance.[3] Upon illumination

with visible light of approximately 470 nm, Ziapin 2 undergoes a rapid photo-isomerization to

its cis form.[3][6] This conformational change disrupts the dimers, causing the membrane to

relax and thicken, which in turn decreases the membrane capacitance.[3] This light-induced

modulation of membrane capacitance results in a transient hyperpolarization of the cell's

membrane potential.[7]
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Cell Membrane

Trans-Ziapin2
(Dark State) Trans-Ziapin2 Dimer

Dimerization

Cis-Ziapin2
(Light-Activated) Thermal Relaxation

Membrane Relaxation

Membrane Thinning Increased Membrane
Capacitance

Decreased Membrane
Capacitance

Transient
Hyperpolarization

Light (~470 nm) Photo-isomerization
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Sample Preparation

Experimental Conditions

Analysis

Prepare Cell Suspension
in PBS

Add Ziapin 2 to
Desired Concentration

Incubate at 37°C
for 60 min (Dark)

Dark Condition Light Stimulation
(~470 nm)

Centrifuge Samples

Collect Supernatant

Measure Absorbance
at 490 nm

Calculate Cellular Uptake
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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